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Compound of Interest

Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of tetrabutylammonium nitrite ((C4aHo)aNNO2), a quaternary ammonium salt with applications
in organic synthesis. This document outlines plausible synthetic routes, detailed
characterization methodologies, and presents key data in a structured format for ease of
reference.

Physicochemical Properties

Tetrabutylammonium nitrite is a white to light yellow crystalline powder.[1] It is utilized as a
reagent in various chemical reactions, notably in the synthesis of aliphatic nitrocompounds from
bromides.[2]
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Property Value Reference
CAS Number 26501-54-2 [2]
Molecular Formula C16H36N202 [2]
Molecular Weight 288.47 g/mol [2]
Appearance White to light yellow powder or 1]
crystals
Purity >97.0% [2]
Melting Point 99-103 °C [3]

Synthesis of Tetrabutylammonium Nitrite

Two primary methods are proposed for the synthesis of tetrabutylammonium nitrite: a
metathesis (double displacement) reaction and an ion-exchange chromatography approach.

Metathesis Reaction

This method involves the reaction of a tetrabutylammonium salt, such as tetrabutylammonium
bromide (TBAB), with a nitrite salt, like silver nitrite (AgNO2) or sodium nitrite (NaNO2). The
choice of the nitrite salt influences the reaction conditions and work-up procedure.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.scbt.com/p/tetrabutylammonium-nitrite-26501-54-2
https://www.scbt.com/p/tetrabutylammonium-nitrite-26501-54-2
https://www.scbt.com/p/tetrabutylammonium-nitrite-26501-54-2
https://www.vishwa-syntharo.com/assets/pdf/specification-tetrabutylammonium-nitrite.pdf
https://www.scbt.com/p/tetrabutylammonium-nitrite-26501-54-2
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1334966?utm_src=pdf-body
https://www.benchchem.com/product/b1334966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bromide (TBAB) i
Nitrite Salt (e.g., AgNOz or NaNOz)

Solvent (e.g., Acetonitrile, Water)

Precipitate (.g., AgBr or NaBr)

Product Mixture
(TBAN + Precipitate)
Tetrabutylammonium Nitrite Solution

Metathesis Reaction

Tetrabutylammonium Bromide Solution Tetrabutylammonium Nitrte Eluate

fon-Exchange Column

Resin Preparation

’—» Anion-Exchange Resin
Sodium Nitite Solution Activation }—»‘ firicids

Anion-Exchange Resin (CI- or OH- form)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Characterization of Tetrabutylammonium
Nitrite: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334966#synthesis-and-characterization-of-
tetrabutylammoniume-nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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